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Compound Focus: 2-Deoxystreptamine

CAS No.: 2037-48-1

Cat. No.: S605150

Synthesis and Biosynthesis Strategies

The search results describe two primary approaches for obtaining 2-DOS, which relate to the different

challenges a synthetic campaign might face.

Approach Key Features | Challenges Relevant Context

Chemical Asymmetric synthesis; requires Replacing the DOS core with a

Synthesis [1] desymmetrization of intermediates and highly diastereomer is a strategy to
diastereoselective transformations. explore new antibiotics less

prone to bacterial resistance [1].

Biosynthesis Pathway in bacteria uses D-glucose-6-phosphate  This is the natural pathway.

[2] [3] as a precursor; key enzymes are 2-deoxy-scyllo-  Understanding it is crucial for
inosose (2-DOI) synthase, a dual-functional bioengineering approaches to
aminotransferase, and 2-deoxy-scyllo-inosamine  produce novel aminoglycosides
(2-DOIA) dehydrogenase. [3].

The diagram below illustrates the core biosynthetic pathway for 2-DOS as it occurs in nature, which involves

several crucial enzymatic steps.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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